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Compound of Interest

Compound Name: 1-Penten-4-yne

Cat. No.: B3291226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of 1-Penten-4-yne (CAS No. 871-28-3). Adherence to these procedures is vital for

ensuring laboratory safety and minimizing risk.

Hazard Identification and GHS Classification
1-Penten-4-yne is a hazardous chemical with the following GHS classifications:

Flammable Liquids: Category 2 (Highly flammable liquid and vapor)[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[1]

Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)[1]

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory Tract Irritation

(May cause respiratory irritation)[1]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)
Due to the hazardous nature of 1-Penten-4-yne, the following personal protective equipment is

mandatory.
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PPE Category Item Specifications

Eye Protection Chemical Safety Goggles
Must be worn at all times to

protect from splashes.

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing.

Hand Protection Chemical-Resistant Gloves

Note: Specific glove material

compatibility data for 1-Penten-

4-yne is not readily available. It

is recommended to use nitrile

or neoprene gloves based on

their general resistance to a

range of organic chemicals.

Always inspect gloves for

degradation or perforation

before and during use. It is

crucial to perform an initial test

with the selected gloves under

controlled conditions to ensure

their suitability.[2]

Body Protection Flame-Resistant Lab Coat
Should be fully buttoned to

provide maximum coverage.

Chemical-Resistant Apron

To be worn over the lab coat

for an additional layer of

protection against spills.

Closed-toe Shoes

Shoes must fully cover the

feet; perforated shoes or

sandals are not permitted.

Respiratory Protection Respirator Required when working in an

area with inadequate

ventilation or where the

potential for inhalation of

vapors is high. A respirator with
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an organic vapor cartridge is

recommended.

Quantitative Data Summary
Property Value

CAS Number 871-28-3[3]

Molecular Formula C₅H₆[3]

Molecular Weight 66.10 g/mol [1]

Boiling Point Approximately 29.9 - 30.1 °C (85.8 - 86.2 °F)[4]

Density Approximately 0.641 g/cm³ at 25 °C (77 °F)[4]

Flash Point

Data not available for 1-Penten-4-yne. However,

as a Category 2 flammable liquid, it is expected

to be below 23 °C (73.4 °F).

Occupational Exposure Limits (OELs)

No established OELs from OSHA, NIOSH, or

ACGIH were found for 1-Penten-4-yne. In the

absence of specific OELs, it is crucial to handle

this chemical with stringent engineering controls

to minimize any potential exposure.

Experimental Workflow for Safe Handling
The following diagram outlines the essential steps for safely handling 1-Penten-4-yne from

receipt to disposal.
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Safe handling workflow for 1-Penten-4-yne.
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Detailed Experimental Protocols
5.1. Pre-Handling Procedure

Review Safety Data Sheet (SDS): Before any work begins, all personnel must review the

SDS for 1-Penten-4-yne.

Verify Engineering Controls: Ensure that the designated fume hood has a current certification

and is functioning correctly. Verify that emergency equipment, including a safety shower and

eyewash station, is accessible and operational.[5]

Don Personal Protective Equipment (PPE): Put on all required PPE as outlined in the table

above.

5.2. Handling Procedure

Receiving: Upon receipt, visually inspect the container for any signs of damage or leakage.

Transportation: When moving the chemical, use a secondary container to prevent spills.

Dispensing and Use: All handling of 1-Penten-4-yne, including opening containers,

transferring, and use in reactions, must be conducted within a certified chemical fume hood.

Use non-sparking tools and ground all equipment to prevent static discharge.[6] Keep the

container tightly closed when not in use.[4]

5.3. Emergency Procedures

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek medical attention if irritation

persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4]

Inhalation: Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing. If breathing is difficult, provide oxygen. Seek immediate medical

attention.[7]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Spill: In case of a spill, evacuate the area and eliminate all ignition sources. Absorb the spill

with an inert, non-combustible material (e.g., sand, vermiculite) and place it in a sealed

container for disposal. Use non-sparking tools for cleanup.[6]

5.4. Disposal Plan

Waste Segregation: Collect all waste containing 1-Penten-4-yne in a designated, properly

labeled, and sealed container. Do not mix with other waste streams.

Container Labeling: The waste container must be clearly labeled as "Hazardous Waste," with

the full chemical name "1-Penten-4-yne," and the associated hazards (Flammable Liquid,

Irritant).

Storage: Store the hazardous waste container in a designated, well-ventilated, and secure

area, away from sources of ignition and incompatible materials.[6]

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

environmental waste management company, in accordance with all local, state, and federal

regulations. Do not dispose of 1-Penten-4-yne down the drain.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-1-penten-4-yne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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